Cas no 2529-36-4 (2,3,6-trimethylbenzoic acid)

• Product Name: 2,3,6-trimethylbenzoic acid
• CAS No: 2529-36-4
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 276358
• PubChem ID: 17314
• Update Time: 2025-04-19

2,3,6-trimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,6-trimethyl-
• 2,3,6-trimethylbenzoic acid
• 2,3,6-Trimethyl-benzoic acid
• CAA52936
• 2,3,6-TRIMETHYLBENZOICACID
• SCHEMBL1257806
• JRUKSSBDIZXQDX-UHFFFAOYSA-N
• 2529-36-4
• AKOS022636810
• Benzoic acid, 2,3,6-trimethyl-
• EN300-142578
• CS-0450382
• 2535-06-0
• DTXSID60179928
• AE-562/43460170

• Inchi： 1S/C10H12O2/c1-6-4-5-7(2)9(8(6)3)10(11)12/h4-5H,1-3H3,(H,11,12)
• InChI Key： JRUKSSBDIZXQDX-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.088
• Boiling Point: 291.9°Cat760mmHg
• Flash Point: 136.1°C
• Refractive Index: 1.544
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids